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This guide provides a comprehensive technical overview of N-a-(tert-Butoxycarbonyl)-L-leucine
N-hydroxysuccinimide ester (Boc-Leu-OSu), a critical reagent for researchers, scientists, and
drug development professionals. We will delve into its core chemical properties, mechanism of
action, and field-proven applications, offering expert insights into its use in peptide synthesis
and bioconjugation.

Core Properties and Structure of Boc-Leu-OSu

Boc-Leu-OSu is an activated amino acid derivative widely used in chemical synthesis.[1] The
molecule consists of the amino acid L-leucine, where the alpha-amino group is protected by a
tert-butyloxycarbonyl (Boc) group, and the carboxyl group is activated as an N-
hydroxysuccinimide (OSu) ester.[1] This dual functionality makes it a cornerstone reagent for
the controlled and efficient formation of amide bonds.[1][2]

The Boc group provides temporary protection for the amino functionality, preventing premature
or undesired reactions during synthesis.[1] It is notably stable under various conditions but can
be readily removed with moderate acids, such as trifluoroacetic acid (TFA).[3][4] The OSu ester
is an excellent activating group because N-hydroxysuccinimide is a good leaving group, which
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significantly enhances the reactivity of the carboxyl group toward nucleophilic attack by primary
amines.[1][5] This leads to rapid coupling reactions, high yields, and cleaner reaction profiles
with a reduced risk of side products.[1]

Structural and Physicochemical Data

A summary of the key quantitative data for Boc-Leu-OSu is presented below for easy

reference.

Property Value Source(s)

2,5-dioxopyrrolidin-1-yl (2S)-2-
_ {[(tert-

Full Chemical Name ) [6]
butoxy)carbonylJamino}-4-
methylpentanoate
N-tert-Butoxycarbonyl-L-

Synonyms leucine N-hydroxysuccinimide [6]
ester, BOC-L-LEUCINE OSU

CAS Number 3392-09-4 [11[7]

Molecular Formula C15H24N206 [71[8]

Molecular Weight 328.36 g/mol [718]

White to off-white
Appearance _ [11[9]
powder/crystalline powder

Melting Point 110-113 °C [6]119]

Storage Conditions -20°C [1][6]

Chemical Structure Diagram

The diagram below illustrates the molecular structure of Boc-Leu-OSu, highlighting the key
functional groups: the Boc protecting group, the leucine side chain, and the N-
hydroxysuccinimide ester.

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://www.nbinno.com/article/pharmaceutical-intermediates/boc-l-leu-osu-peptide-synthesis-research-bu
https://pdf.benchchem.com/8106/An_In_Depth_Technical_Guide_to_the_Mechanism_of_NHS_Ester_Reactions_with_Primary_Amines.pdf
https://www.nbinno.com/article/pharmaceutical-intermediates/boc-l-leu-osu-peptide-synthesis-research-bu
https://www.benchchem.com/product/b558282/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-boc-leu-osu-structure-properties-and-applications
https://chemdad.com/index.php?c=article&id=32397
https://chemdad.com/index.php?c=article&id=32397
https://www.nbinno.com/article/pharmaceutical-intermediates/boc-l-leu-osu-peptide-synthesis-research-bu
https://www.scbt.com/p/boc-leu-osu-3392-09-4
https://www.scbt.com/p/boc-leu-osu-3392-09-4
https://advancedchemtech.com/product/boc-leu-osu/
https://www.scbt.com/p/boc-leu-osu-3392-09-4
https://advancedchemtech.com/product/boc-leu-osu/
https://www.nbinno.com/article/pharmaceutical-intermediates/boc-l-leu-osu-peptide-synthesis-research-bu
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4305040.htm
https://chemdad.com/index.php?c=article&id=32397
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4305040.htm
https://www.nbinno.com/article/pharmaceutical-intermediates/boc-l-leu-osu-peptide-synthesis-research-bu
https://chemdad.com/index.php?c=article&id=32397
https://www.benchchem.com/product/b558282/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-boc-leu-osu-structure-properties-and-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b558282?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Boc-Leu-OSu | +

R'-NHz (Primary Amine) ’—LZQ>

Boc-Leu-NH-R' (Amide Conjugate) +  N-Hydroxysuccinimide (NHS)

Nucleophilic Attack
|{Tetrahedral Intermediate}

Click to download full resolution via product page

Caption: Amide bond formation via NHS ester reaction.

Causality Behind Experimental Choices

o The Critical Role of pH: The reaction pH is the most influential parameter. [5]The reaction is
typically performed in a buffer with a pH between 7.2 and 9. [10] * Below pH 7: Primary
amines are predominantly protonated (-NHs*), making them non-nucleophilic and drastically
slowing the desired reaction. [5] * Above pH 9: While the rate of aminolysis increases, the
competing hydrolysis of the NHS ester also accelerates significantly, reducing the half-life of
the reagent to mere minutes. [5][10]* Buffer Composition: It is imperative to use buffers that
do not contain primary amines, such as Tris or glycine. [5]These would compete with the
target molecule, reducing conjugation efficiency. [5]Suitable buffers include phosphate-
buffered saline (PBS), bicarbonate, and HEPES. [5]* Solvent: For water-insoluble NHS
esters like many Boc-protected derivatives, a small amount of a dry, water-miscible organic
solvent like DMSO or DMF is required to dissolve the reagent before adding it to the
aqueous reaction mixture. [11][10]

Applications in Research and Development

Boc-Leu-OSu is a versatile tool employed in several key areas of biochemical research and
drug development.

o Peptide Synthesis: It serves as a fundamental building block in both solid-phase peptide
synthesis (SPPS) and solution-phase synthesis. [1][9][12]The Boc/Bzl protection strategy,
while an older methodology compared to Fmoc chemistry, remains advantageous for the
synthesis of certain hydrophobic peptides or those containing sensitive moieties. [3][4][12]It
has been used in the synthesis of peptide gastrin antagonists and analogs of antibiotics like
gramicidin S. [13][14]* Bioconjugation: The activated ester allows for the precise covalent
attachment of the Boc-leucine moiety to proteins, antibodies, or other biomolecules
containing accessible primary amines (e.g., the side chain of lysine). [2]This is crucial for:
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o Developing Therapeutic Peptides: Many peptide-based drugs incorporate leucine
residues. [1] * Creating Antibody-Drug Conjugates (ADCs): Linking small molecules to
antibodies for targeted therapy. [2][4] * Labeling and Probes: Attaching fluorescent dyes or
other reporter molecules to study protein-peptide interactions or develop diagnostic
probes. [2][4]

Experimental Protocols

The following protocols are provided as self-validating systems, incorporating steps for
monitoring and verification.

Protocol 1: Synthesis of Boc-Leu-OSu

This protocol describes the synthesis of Boc-Leu-OSu from Boc-L-leucine using a
carbodiimide coupling agent.

Materials:

Boc-L-leucine (Boc-Leu-OH)

N-Hydroxysuccinimide (HOSu)

N,N'-Dicyclohexylcarbodiimide (DCC)

Tetrahydrofuran (THF), anhydrous

Ethyl acetate

n-Hexane

1 N HCI

Saturated NaCl solution

Methodology:

e Dissolution: In a round-bottom flask, dissolve Boc-Leu-OH (0.2 M) and HOSu (0.2 M) in
anhydrous THF. [15]2. Activation: Cool the solution to -10°C in an ice-salt bath. Add a
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solution of DCC (0.2 M) in THF dropwise over approximately 10 minutes. [15]3. Reaction:
Allow the mixture to warm to room temperature and stir overnight. A white precipitate of
dicyclohexylurea (DCU) will form. [15]4. Workup: Filter off the precipitated DCU. Concentrate
the filtrate under reduced pressure. [15]5. Extraction: Dissolve the resulting residue in ethyl
acetate. Wash the organic layer sequentially with 1 N HCI, saturated NaCl solution, and a
small amount of water. [15]6. Isolation: Dry the ethyl acetate solution over anhydrous sodium
sulfate. Filter off the drying agent and concentrate the solution. [15]7. Precipitation: Add n-
hexane to the concentrated solution to precipitate Boc-Leu-OSu as a colorless powder.
[15]8. Verification: Collect the powder by filtration, dry under vacuum, and verify its identity
and purity via melting point analysis (expected: 110-113 °C) and NMR spectroscopy. [9][15]
[16]

Protocol 2: General Procedure for Conjugation to a
Primary Amine

This protocol provides a general guideline for coupling Boc-Leu-OSu to a protein or other

amine-containing molecule.

Materials:

Boc-Leu-OSu

Amine-containing molecule (e.qg., protein, peptide)

Amine-free reaction buffer (e.g., 0.1 M Sodium Bicarbonate or PBS, pH 8.0-8.5)
Anhydrous DMSO or DMF

Size-exclusion chromatography column (e.g., desalting column) for purification

Methodology:

Substrate Preparation: Dissolve the amine-containing molecule in the reaction buffer to a
final concentration of 1-10 mg/mL.

Reagent Preparation: Immediately before use, prepare a stock solution of Boc-Leu-OSu in
anhydrous DMSO or DMF (e.g., 10-20 mg/mL). [11]3. Coupling Reaction: Add a 5- to 20-fold
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molar excess of the Boc-Leu-OSu solution to the substrate solution. The final concentration
of the organic solvent should ideally be kept below 10% (v/v) to avoid denaturation of
proteins.

¢ Incubation: Incubate the reaction mixture at room temperature for 1-2 hours or at 4°C
overnight. [L1]The optimal time may require empirical determination.

e Reaction Quenching (Optional): The reaction can be stopped by adding an amine-containing
buffer like Tris to a final concentration of ~50 mM, which will consume any unreacted NHS
ester.

 Purification: Remove excess, unreacted Boc-Leu-OSu and the NHS byproduct from the
conjugate using a desalting or size-exclusion chromatography column. [11]7.
Characterization: Verify the success of the conjugation via mass spectrometry (to confirm the
mass shift corresponding to the addition of the Boc-Leu moiety) and/or HPLC analysis to
assess purity.

Conclusion

Boc-Leu-OSu is an indispensable reagent in the
fields of peptide chemistry and bioconjugation.
Its unique structure, combining a stable
protecting group with a highly reactive ester,
allows for the efficient and controlled synthesis
of complex biomolecules. [1]A thorough
understanding of its properties and the chemical
principles governing its reactivity, particularly
the critical role of pH, is essential for leveraging
this compound to its full potential in the
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development of novel therapeutics, diagnhostics,
and research tools. [5]
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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